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Compound of Interest

Compound Name: M871
Cat. No.: B13916105
Get Quote
\ J

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. M871, a selective galanin-2 (GAL2) receptor antagonist, is a peptide-based
research compound that requires careful handling and disposal to mitigate potential
environmental and health impacts. While a specific Safety Data Sheet (SDS) for M871 is not
readily available in public resources, this guide provides a procedural framework for its safe
disposal, leveraging best practices for analogous synthetic peptides.

Essential Safety and Handling Information

Before proceeding with disposal, it is crucial to understand the handling and storage
requirements for M871 to minimize risks. As with many research-grade peptides, the
toxicological properties of M871 have not been thoroughly investigated. Therefore, it should be
handled with care, assuming it is a potentially hazardous substance.

Key Handling and Storage Recommendations:
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Parameter Recommendation Source

Storage Temperature -20°C for long-term storage. [1]

Avoid inhalation, ingestion, and
contact with skin and eyes.
] ) Wear appropriate personal
Handling Precautions ) ) [2][3]
protective equipment (PPE),
including gloves, lab coat, and

safety glasses.

Handle in a well-ventilated
Work Environment area, preferably in a fume
hood.

Lyophilized peptides are

sensitive to moisture. Allow the
Moisture Sensitivity vial to reach room temperature  [1]

before opening to prevent

condensation.

Use dedicated and clean tools
Cross-Contamination when handling the compound [2]

to prevent contamination.

Step-by-Step Disposal Procedures for M871

The primary principle for the disposal of any research chemical, including M871, is to adhere to
local, state, and federal regulations. Due to its nature as a biologically active peptide,
preventing its release into the environment is of utmost importance.

1. Institutional Consultation: The most critical first step is to consult your institution's
Environmental Health & Safety (EHS) office.[2][4] They can provide specific guidance based on
the facility's waste streams and disposal protocols for chemical waste.

2. Waste Classification: M871 should be classified as chemical waste, not biological waste.

3. Collection and Labeling:
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o Collect any unused, expired, or contaminated M871 in a designated and appropriate
chemical waste container.

o Clearly label the container with the contents ("M871 peptide waste"), hazard class (if known,
otherwise "chemical waste for incineration"), and the accumulation start date.[2]

e Do not mix M871 waste with incompatible chemicals.

4. Recommended Disposal Method: For peptide-based compounds where specific deactivation
protocols are not available, the recommended method of disposal is incineration by a licensed
hazardous waste disposal facility.[4] This ensures the complete destruction of the biologically
active molecule.

5. Prohibited Disposal Methods: Under no circumstances should M871 be disposed of by:
e Pouring it down the drain or into any sewer system.[2]
e Placing it in the regular trash without deactivation and proper containment.[2]

e Releasing it into the environment.[2]

Experimental Protocols: Deactivation (General
Guidance)

Specific experimental protocols for the neutralization or deactivation of M871 are not publicly
available. However, a general approach for peptide degradation can be considered, though it
should be validated and approved by your institution's EHS office before implementation.

A common method for degrading peptides in a laboratory setting involves hydrolysis using a
strong acid or base. For example, treatment with a solution of 1M sodium hydroxide (NaOH) or
1M hydrochloric acid (HCI) for a sufficient period can break the peptide bonds. The resulting
solution would still need to be disposed of as chemical waste, but the biological activity of the
peptide would be neutralized. The efficacy of this method for M871 would need to be
confirmed.

M871 Disposal Workflow
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The following diagram illustrates the logical workflow for the proper disposal of M871 in a
laboratory setting.

Start: Unused or Expired M871 (Consult Institutional EHS O"ice)—P(C\ass\ry as Chemical WasleHCol\ec( in Labeled Chemical Waste Container End: Safe and Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of M871.

By following these procedures and prioritizing consultation with institutional safety experts,
researchers can ensure the safe and compliant disposal of M871 and other peptide-based
research compounds, thereby protecting themselves, their colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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